3-Bromo-5-(2-fluoro-5-methoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(2-fluoro-5-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10BrFO2/c1-17-11-2-3-13(15)12(7-11)8-4-9(14)6-10(16)5-8/h2-7,16H,1H3
• InChI Key: HHPTWMSVDCOOQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H10BrFO2
• DSSTOX Substance ID: DTXSID70686411
• Molecular Weight: 297.12 g/mol
• CAS No.: 1262003-91-7

Description

3-Bromo-5-(2-fluoro-5-methoxyphenyl)phenol: is an aromatic compound that features a bromine atom, a fluorine atom, and a methoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2-fluoro-5-methoxyphenyl)phenol typically involves the following steps:

Fluorination: The fluorine atom can be introduced via nucleophilic aromatic substitution using a fluorinating agent like potassium fluoride (KF) or cesium fluoride (CsF).

Methoxylation: The methoxy group can be introduced through a nucleophilic substitution reaction using methanol (CH3OH) in the presence of a base such as sodium hydroxide (NaOH).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in various substitution reactions, including nucleophilic and electrophilic substitutions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) in methanol for methoxylation.

Major Products:

Oxidation: Formation of corresponding quinones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of various substituted phenols or ethers.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of more complex organic molecules.
• Employed in the study of reaction mechanisms and kinetics.

Biology:

• Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine:

• Explored for its potential use in drug development and pharmaceutical research.

Industry:

• Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2-fluoro-5-methoxyphenyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the bromine, fluorine, and methoxy groups can influence the compound’s binding affinity and specificity, leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

• 3-Bromo-5-fluoro-2-methoxyphenylboronic acid
• 5-Bromo-2-fluoro-N-(3-methoxyphenyl)benzamide
• 2-Bromo-5-fluoro-2-methoxyacetophenone

Comparison:

• 3-Bromo-5-(2-fluoro-5-methoxyphenyl)phenol is unique due to the specific arrangement of the bromine, fluorine, and methoxy groups on the phenyl ring, which can result in distinct chemical and biological properties compared to its analogs.
• The presence of the methoxy group can enhance the compound’s solubility and reactivity in certain reactions, making it a valuable intermediate in organic synthesis.